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Compound of Interest

Compound Name: Tris(2-aminoethyl)amine

Cat. No.: B1216632

L  Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety

protocols and logistical plans for Tris(2-aminoethyl)amine, a corrosive and toxic compound.

Adherence to these guidelines is critical to minimize risks and ensure a safe laboratory

environment.

Chemical Identification and Properties

Property Value
CAS Number 4097-89-6
Molecular Formula C6H18N4

Appearance Colorless to pale yellow liquid[1]
Odor Amine-like

Boiling Point 114 °C at 20 hPa[2]

Flash Point 113 °C (closed cup)[2]

Density 0.977 g/mL at 20 °C[2]
Solubility Miscible with water[1][3]

Vapor Pressure

0.03 hPa at 20 °C[2]
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Hazard Identification and Toxicological Data

Tris(2-aminoethyl)amine is classified as a hazardous chemical. It is corrosive and can cause
severe skin burns and eye damage.[4][5] It is also toxic if swallowed and can be fatal if it
comes into contact with the skin.[1][4][5]

Toxicity Data Value Species
LD50 Oral 246 mg/kg[2] Rat
LD50 Dermal 117 mg/kg Rabbit

The substance is not classified as a carcinogen, mutagen, or reproductive toxicant.[6]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Tris(2-aminoethyl)amine.
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PPE Category Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[4] A face shield may also be necessary.

Wear appropriate protective gloves and clothing
i . to prevent skin exposure.[4] Chemical-resistant
Skin Protection o
gloves (e.g., nitrile, neoprene) should be worn.

Lab coats or aprons are required.

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149
must be followed whenever workplace
Respiratory Protection conditions warrant respirator use. Use a
NIOSH/MSHA or European Standard EN 149
approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.[4]

Handling and Storage Protocols

Handling:

Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[6][7]

o Personal Hygiene: Wash hands thoroughly after handling.[4][6] Do not eat, drink, or smoke in
work areas.[5][6]

» Avoid Contact: Do not get in eyes, on skin, or on clothing.[4] Avoid breathing mist, vapors, or
spray.[7]

e Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[2][4][7][8]

Storage:
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» Container: Store in a tightly closed container in a cool, dry place.

o Conditions: The substance is hygroscopic and air-sensitive; store under an inert atmosphere.
[1][7][8] It absorbs carbon dioxide from the air.[1][3]

e Location: Store in a corrosives area.[4]

Emergency Procedures and First Aid

Spill Response:

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with inert material (e.g., vermiculite, sand, or earth).

Collection: Place the absorbed material into a suitable, closed container for disposal.

Decontamination: Clean the spill area thoroughly.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately.

o Skin Contact: Get medical aid immediately. Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated clothing and shoes.

 Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.

¢ Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid immediately.

Disposal Plan
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Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[4]

o Waste Chemical: Dispose of in a manner consistent with federal, state, and local regulations.

o Contaminated Packaging: Handle contaminated packages in the same way as the substance
itself.[6]

Experimental Workflow for Handling Tris(2-
aminoethyl)amine
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Caption: Workflow for the safe handling and disposal of Tris(2-aminoethyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

